Cas no 1694441-50-3 (5-Chloro-6-cyclobutoxypyridin-3-amine)

• Product Name: 5-Chloro-6-cyclobutoxypyridin-3-amine
• CAS No: 1694441-50-3
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5710527
• PubChem ID: 103942584
• Update Time: 2025-08-05

5-Chloro-6-cyclobutoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1295686
• 5-CHLORO-6-CYCLOBUTOXYPYRIDIN-3-AMINE
• 1694441-50-3
• 5-Chloro-6-cyclobutoxypyridin-3-amine

• Inchi： 1S/C9H11ClN2O/c10-8-4-6(11)5-12-9(8)13-7-2-1-3-7/h4-5,7H,1-3,11H2
• InChI Key： NFYRYHZRULXOHB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OC1CCC1)N

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Chloro-6-cyclobutoxypyridin-3-amine

Professional Introduction to 5-Chloro-6-cyclobutoxypyridin-3-amine (CAS No. 1694441-50-3)

5-Chloro-6-cyclobutoxypyridin-3-amine, with the chemical identifier CAS No. 1694441-50-3, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine features a pyridine core substituted with a chloro group at the 5-position and a cyclobutoxy group at the 6-position, making it a versatile scaffold for medicinal chemistry applications. The unique structural attributes of this molecule have garnered attention for its potential in drug discovery, particularly in the development of novel therapeutic agents.

The compound's pyridine ring is a well-documented pharmacophore in medicinal chemistry, often found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The presence of the chloro group at the 5-position enhances the electrophilicity of the pyridine ring, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecules through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

The cyclobutoxy moiety at the 6-position introduces rigidity to the molecular structure, which can influence both the solubility and bioavailability of derivatives. This structural feature is often exploited to improve metabolic stability and binding affinity. In recent years, there has been growing interest in cycloalkyl-substituted heterocycles due to their potential to modulate enzyme activity and receptor binding profiles. For instance, studies have shown that cyclobutoxy groups can enhance interactions with certain proteases and kinases, making them valuable in the design of targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 5-Chloro-6-cyclobutoxypyridin-3-amine and its derivatives with greater accuracy. Molecular docking studies have identified potential binding pockets in target proteins where this compound could exert its effects. These studies have been complemented by experimental validation, where in vitro assays have confirmed the inhibitory activity of certain analogs against key enzymes implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 5-Chloro-6-cyclobutoxypyridin-3-amine involves multi-step organic transformations that highlight its synthetic utility. One common synthetic route begins with the functionalization of a pyridine precursor, followed by chlorination and subsequent reaction with a cyclobutanol derivative under acidic conditions. This approach leverages well-established methodologies in organic synthesis while showcasing the compound's adaptability to different reaction conditions.

In drug discovery pipelines, 5-Chloro-6-cyclobutoxypyridin-3-amine serves as a key intermediate for generating libraries of compounds for high-throughput screening (HTS). The structural diversity introduced by varying substituents on the pyridine ring and cyclobutoxy group allows for the exploration of multiple pharmacological pathways. Such libraries are instrumental in identifying lead compounds that can be further optimized for efficacy and safety.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are exploring its utility in agrochemicals, where modified pyridine derivatives have shown promise as herbicides and fungicides. The combination of a chloro group and cyclobutoxy moiety provides a balanced profile for biological activity while maintaining environmental compatibility.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 5-Chloro-6-cyclobutoxypyridin-3-amine. Compliance with Good Manufacturing Practices (GMP) ensures that raw materials and intermediates meet stringent quality standards. Additionally, toxicological studies are essential to assess potential side effects before human clinical trials can commence.

The future direction of research on 5-Chloro-6-cyclobutoxypyridin-3-amine lies in expanding its chemical space through innovative synthetic strategies. Techniques such as flow chemistry and biocatalysis are being explored to streamline production processes while maintaining high yields and purity. Furthermore, advances in crystal engineering may reveal new insights into its molecular interactions, guiding the design of more effective derivatives.

In conclusion, 5-Chloro-6-cyclobutoxypyridin-3-amine represents a compelling scaffold for medicinal chemistry innovation. Its unique structural features, coupled with its synthetic versatility, make it a valuable asset in drug discovery efforts targeting various therapeutic areas. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly significant role in developing next-generation pharmaceuticals.